ethyl [(6-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetate

• IUPAC Name: ethyl 2-[(6-methyl-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl)oxy]acetate
• InChI: InChI=1S/C17H18O5/c1-3-20-15(18)9-21-14-8-7-12-11-5-4-6-13(11)17(19)22-16(12)10(14)2/h7-8H,3-6,9H2,1-2H3
• InChI Key: VKJSPMAEMAADOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C2=C(C=C1)C3=C(CCC3)C(=O)O2)C
• Molecular Formula: C17H18O5
• Molecular Weight: 302.32 g/mol

Description

Ethyl [(6-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetate is a chemical compound with potential applications in scientific research. It is a synthetic derivative of a naturally occurring compound known as coumarin, which has been found to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and anticoagulant effects. This compound has been synthesized using various methods and has shown promising results in laboratory experiments.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Application in Antimicrobial Research : Various studies have focused on the synthesis of novel coumarin derivatives, including ethyl [(6-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetate, and their potential antimicrobial activities. These compounds exhibit significant antibacterial and antifungal properties, showcasing their potential in addressing microbial resistance and infections. For instance, Medimagh-Saidana et al. (2015) synthesized new coumarin derivatives and evaluated their antimicrobial activities, finding them to be significant. Similarly, Tiwari et al. (2018) reported on the synthesis of chromone-pyrimidine coupled derivatives, which showed potent antibacterial and antifungal activities, suggesting potential applications in developing new antimicrobial agents (Medimagh-Saidana et al., 2015) (Tiwari et al., 2018).

Application in Chemical Synthesis

• Use in Chemical Synthesis : Research also encompasses the synthesis and characterization of various derivatives of this compound for potential applications in chemical and pharmaceutical industries. Reddy et al. (2010) and Nikalje et al. (2017) discussed the synthesis of novel derivatives using environmentally friendly and efficient methods, indicating the compound’s versatility in chemical synthesis (Reddy et al., 2010) (Nikalje et al., 2017).

Potential in Drug Discovery and Development

• Role in Drug Discovery : The compound has shown promise in the field of drug discovery, particularly due to its structural characteristics. For example, Čačić et al. (2009) explored the synthesis of thiazolidin-4-ones based on this compound, suggesting its utility in creating new drug molecules with potential therapeutic applications. Parameshwarappa et al. (2009) also synthesized innovative coumarin derivatives for their antimicrobial activities, highlighting the compound's significance in developing new pharmaceuticals (Čačić et al., 2009) (Parameshwarappa et al., 2009).